Cas no 169036-52-6 (1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 169036-52-6
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD06653371
• CID: 905124
• PubChem ID: 4715272
• Update Time: 2025-05-20

1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(3,4-dichlorophenyl)pyrrole-2-carbaldehyde
• 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE, 1-(3,4-DICHLOROPHENYL)-
• AKOS000101692
• G19457
• STK891946
• Z111572864
• CS-0336896
• AB01327942-02
• NCGC00335553-01
• SB62766
• 169036-52-6
• EN300-1710388
• DTXSID50405849
• BBL020358
• MFCD06653371

• MDL： MFCD06653371
• Inchi： 1S/C11H7Cl2NO/c12-10-4-3-8(6-11(10)13)14-5-1-2-9(14)7-15/h1-7H
• InChI Key： XPXSTXAGACLSFG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=CC=C1C=O)Cl

Computed Properties

• Exact Mass: 238.99000
• Monoisotopic Mass: 238.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.59660

Additional information on 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE

Professional Introduction to 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE (CAS No. 169036-52-6)

1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE, with the chemical identifier CAS No. 169036-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative features a pyrrole core substituted with a 3,4-dichlorophenyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural motif of this compound positions it as a valuable building block for exploring novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory drug development.

The compound's molecular structure, characterized by the presence of chlorine atoms at the para and ortho positions of the phenyl ring, enhances its reactivity and potential for further functionalization. This feature is particularly advantageous in medicinal chemistry, where selective modifications can lead to the discovery of compounds with improved pharmacokinetic properties and enhanced target specificity. The pyrrole ring itself is a well-known pharmacophore in many biologically active molecules, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole derivatives, especially those incorporating halogenated aromatic rings. Studies have demonstrated that such compounds can exhibit significant activity against various disease pathways, including cancer cell proliferation and inflammation. The 3,4-dichlorophenyl substituent in 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE is believed to contribute to its ability to modulate biological processes by engaging with specific binding sites on target proteins. This has led to its investigation as a precursor in the synthesis of novel small-molecule drugs.

One of the most compelling aspects of this compound is its role as a key intermediate in the development of inhibitors targeting critical enzymes involved in cancer metabolism. Pyrrole-based aldehydes have shown promise in disrupting metabolic pathways that are often dysregulated in tumor cells. For instance, research has indicated that derivatives of this compound can inhibit enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in pain and inflammation but also play roles in tumor growth and progression. The structural flexibility offered by the 1H-pyrrole-2-carbaldehyde scaffold allows for the design of molecules that can selectively interact with these targets.

The synthesis of 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE typically involves multi-step organic transformations, starting from commercially available precursors such as 3,4-dichlorobenzaldehyde and 1-(aminomethyl)pyrrole or related pyrrole derivatives. The formation of the pyrrole ring is often achieved through condensation reactions under controlled conditions, ensuring high yield and purity. Once synthesized, the aldehyde functionality can be further modified through various chemical reactions, including nucleophilic addition, condensation reactions, or cyclization processes, to generate more complex structures with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the utility of 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE as a scaffold for drug discovery. Molecular modeling studies have been employed to predict how different substituents on the pyrrole ring can influence binding affinity to biological targets. These simulations have guided chemists in designing analogs with improved potency and selectivity. Additionally, high-throughput screening (HTS) techniques have been used to rapidly assess the activity of libraries containing derivatives of this compound against various disease-related targets.

In clinical research settings, analogs derived from CAS No. 169036-52-6 have been evaluated for their potential therapeutic effects. Preliminary studies suggest that certain modifications to the phenyl ring can enhance anti-proliferative activity against cancer cell lines while minimizing toxicity to normal cells. This balance is crucial for developing drugs that are both effective and safe for patient use. Furthermore, preclinical studies have explored the pharmacokinetic properties of these derivatives, including their absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The role of 1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE extends beyond oncology; it has also been investigated for its potential in treating inflammatory disorders. Inflammatory pathways are closely linked to various chronic diseases, including cardiovascular conditions and neurodegenerative disorders. By modulating key enzymes involved in inflammation using derivatives of this compound, researchers aim to develop treatments that can alleviate symptoms without significant side effects. The dual functionality provided by the pyrrole aldehyde motif allows for diverse chemical modifications that can fine-tune biological activity.

The chemical reactivity of the aldehyde group in CAS No. 169036-52-6 makes it an attractive candidate for further derivatization into amides or esters, which are common pharmacophores in many drugs. These modifications can enhance solubility or stability while maintaining or improving biological activity. Additionally, functionalizing other positions on the pyrrole ring or replacing chlorine atoms with other substituents opens up avenues for exploring new chemical space and potentially discovering novel therapeutic agents.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards required for pharmaceutical applications. Advances in green chemistry principles could also be leveraged to develop more sustainable synthetic methodologies that minimize waste and hazardous byproducts.

In conclusion,1-(3,4-DICHLOROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE (CAS No. 169036-52-6) represents a promising scaffold for drug discovery with applications spanning multiple therapeutic areas. Its unique structural features offer opportunities for designing molecules with enhanced target specificity and reduced side effects compared to existing treatments.